Cas no 68661-15-4 (Phenylacetic-alpha-13C acid)
Phenylacetic-alpha-13C acid structure
Product Name:Phenylacetic-alpha-13C acid
CAS No:68661-15-4
MF:C8H8O2
MW:137.140577316284
CID:820835
PubChem ID:16211873
Update Time:2025-04-19
Phenylacetic-alpha-13C acid Chemical and Physical Properties
Names and Identifiers
-
- Phenylacetic-alpha-13C acid
- Phenylacetic acid-2-13C
- (2-13C)-phenylacetic acid
- [2-13C]-phenylacetic acid
- 13C-Phenylessigsaeure
- 293849_ALDRICH
- A-13C
- FT-0641197
- phenyl-[2-13C]acetic acid
- Phenylacetic acid-
- Phenylessigsaeure (1-13C)
- 68661-15-4
- DTXSID60583506
- Phenyl(2-~13~C)acetic acid
- CID 16211873
- Phenylacetic acid-2-13C, 99 atom % 13C
-
- Inchi: 1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i6+1
- InChI Key: WLJVXDMOQOGPHL-PTQBSOBMSA-N
- SMILES: OC([13CH2]C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 137.055784329g/mol
- Monoisotopic Mass: 137.055784329g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.089 g/mL at 25 °C
- Melting Point: 77-79 °C(lit.)
- Boiling Point: 265 °C(lit.)
Phenylacetic-alpha-13C acid Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
68661-15-4 (Phenylacetic-alpha-13C acid) Related Products
- 581-96-4(2-Naphthylacetic acid)
- 621-36-3(m-Tolylacetic acid)
- 644-36-0(o-Tolylacetic acid)
- 30981-98-7(2-(2,3-Dimethylphenyl)acetic acid)
- 4408-60-0(Mesitylacetic acid)
- 7500-53-0(2-[2-(carboxymethyl)phenyl]acetic acid)
- 13612-34-5(2-(2,5-dimethylphenyl)acetic acid)
- 7325-46-4(1,4-Phenylenediacetic acid)
- 622-47-9(2-(p-tolyl)acetic acid)
- 26114-12-5(4-N-PROPYLPHENYLACETIC ACID)
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